N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H18N2O3S/c1-17(2)10-22-14-8-11(5-6-13(14)19-16(17)21)18-15(20)9-12-4-3-7-23-12/h3-8H,9-10H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: SYXIJWCLHXYZPI-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)CC3=CC=CS3)NC1=O)C
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C17H18N2O3S and its molecular weight is 330.4. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(thiophen-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(thiophen-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Research on benzothiazole derivatives, similar in structure to the compound , has shown promising antitumor activities. For instance, Yurttaş, Tay, and Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with heterocyclic ring systems, demonstrating considerable anticancer activity against various cancer cell lines, highlighting the potential of such structures in cancer research Yurttaş et al., 2015.

Synthesis and Chemical Properties

In the realm of organic synthesis, compounds with complex heterocyclic structures similar to the one are of significant interest due to their diverse chemical properties and potential applications. Petrovskii et al. (2017) explored the synthesis and photophysical properties of compounds with fused oxazapolycyclic skeletons, revealing strong blue emission characteristics in certain solvents. This suggests potential applications in optoelectronic materials and fluorescent markers Petrovskii et al., 2017.

Antimicrobial Activity

Compounds with benzothiazole and acetamide groups have been studied for their antimicrobial properties. Patil et al. (2017) synthesized tetrahydrobenzo[b]thiophen-2-yl derivatives showing good antimicrobial activities against various microbes, indicating the potential of such compounds in developing new antimicrobial agents Patil et al., 2017.

Pharmacological Potential

The pharmacological potential of heterocyclic compounds, especially those with benzodiazepine structures, has been a subject of interest. Singh et al. (2010) investigated novel 2-substituted 1,4-benzodiazepine-2-ones for their antidepressant/anxiolytic and anti-nociceptive effects, underscoring the relevance of exploring similar structures for therapeutic applications Singh et al., 2010.